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Compound of Interest

Compound Name: CADION 2B

Cat. No.: B1580942

CAS Number: 6708-61-8
Chemical Formula: C22H16N6O2

This technical guide provides an in-depth overview of CADION 2B, a chemical reagent utilized
in analytical chemistry. The document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, applications, and
relevant experimental protocols.

Chemical and Physical Properties

CADION 2B is a complex organic molecule with the systematic name 1-(4-Nitro-1-
naphthalenyl)-3-[4-(2-phenyldiazenyl)phenyl]-1-triazene.[1] It is recognized for its use as a
chromogenic reagent in spectrophotometric analysis.

Table 1: Physical and Chemical Properties of CADION 2B
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Property Value Reference
CAS Number 6708-61-8 [21[31[4][5]
Molecular Formula C22H16N602 [2][4][5][6]
Molecular Weight 396.41 g/mol [2][5][6]

Boiling Point (Predicted)

603.8 £ 65.0 °C

[31051[7]

Density (Predicted)

1.31 £ 0.1 g/cm3

[31(51(7]

pKa (Predicted) -4.97 £ 0.50 [31[6]

Flash Point 319 °C [8]

Refractive Index 1.686 [8]

Melting Point 175 °C [8]
Synonyms

CADION 2B is known by several synonyms in chemical literature and databases.

Table 2: Synonyms of CADION 2B

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://pubmed.ncbi.nlm.nih.gov/18963345/
https://www.chemsrc.com/en/cas/6708-61-8_763370.html
https://www.chemos.de/import/data/msds/GB_en/5392-67-6-A0010606-GB-en.pdf
https://www.bocsci.com/product/cadion-2b-cas-6708-61-8-221105.html
https://pubmed.ncbi.nlm.nih.gov/18963345/
https://www.chemos.de/import/data/msds/GB_en/5392-67-6-A0010606-GB-en.pdf
https://www.bocsci.com/product/cadion-2b-cas-6708-61-8-221105.html
https://wap.guidechem.com/encyclopedia/cadion-2b-dic524100.html
https://pubmed.ncbi.nlm.nih.gov/18963345/
https://www.bocsci.com/product/cadion-2b-cas-6708-61-8-221105.html
https://wap.guidechem.com/encyclopedia/cadion-2b-dic524100.html
https://www.chemsrc.com/en/cas/6708-61-8_763370.html
https://www.bocsci.com/product/cadion-2b-cas-6708-61-8-221105.html
https://www.abchemicalindustries.com/cadion-2b-reagent-solution-6666865.html
https://www.chemsrc.com/en/cas/6708-61-8_763370.html
https://www.bocsci.com/product/cadion-2b-cas-6708-61-8-221105.html
https://www.abchemicalindustries.com/cadion-2b-reagent-solution-6666865.html
https://www.chemsrc.com/en/cas/6708-61-8_763370.html
https://wap.guidechem.com/encyclopedia/cadion-2b-dic524100.html
https://www.nemi.gov/methods/method_pdf/5504/
https://www.nemi.gov/methods/method_pdf/5504/
https://www.nemi.gov/methods/method_pdf/5504/
https://www.benchchem.com/product/b1580942?utm_src=pdf-body
https://www.benchchem.com/product/b1580942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synonym Reference

1-(4-Nitro-1-naphthalenyl)-3-[4-(2-

: : [11[6]
phenyldiazenyl)phenyl]-1-triazene

1-Triazene, 1-(4-nitro-1-naphthalenyl)-3-[4-

(phenylazo)phenyl]- [213105]17]

4-(4-Nitro-1-naphthyl-2-triazeno)azobenzene [21[31[51[7]

4-[3-(4-Nitro-1-naphtyl)-2-triazenolazobenzene [2][3]

Nsc 66472 [2][3]

N-[(4-nitronaphthalen-1-yl)diazenyl]-4-
[31[7]

phenyldiazenylaniline

Cadion 2B [6]
Fv¥T1422B [6]
AloF 2B (6]

Applications in Analytical Chemistry

CADION 2B is primarily employed as a sensitive and selective reagent in the
spectrophotometric determination of heavy metal ions, particularly silver (Ag) and mercury
(Hg). It forms colored complexes with these metals, allowing for their quantification using
spectrophotometry.

Determination of Silver

A highly sensitive and selective method has been developed for the spectrophotometric
determination of silver in wastewater.[2] In this method, CADION 2B forms a dark red-violet
complex with silver at a pH of 9.2 in the presence of the non-ionic surfactant Triton X-100.[2]
The resulting complex exhibits an absorption maximum at 565 nm.[2] The molar absorptivity of
the complex is 1.0 x 10° L-mol~t-cm~1, and Beer's law is obeyed for silver concentrations in the
range of 0.02-0.8 pg/mL.[2] The use of EDTA as a masking agent eliminates interference from
many common cations and anions.[2]
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Determination of Mercury

CADION 2B is also utilized for the spectrophotometric determination of mercury(ll).[5][7] A
study by Popa et al. (1978) outlines a method for determining Hg(ll) in the range of 0.2-8 ppm.
[5][7] The method involves the formation of a colored complex between Hg(ll) and CADION 2B,
which can then be quantified.[5][7]

Experimental Protocols

The following are generalized experimental workflows based on the available literature. For
precise experimental conditions, it is crucial to consult the original research papers.

General Workflow for Spectrophotometric Metal lon
Determination
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Sample & Reagent Preparation

Masking Agent (optional)
(e.g., EDTA)

Surfactant (optional)
(e.g., Triton X-100)

Complex Formation Analysis

A J

CADION 2B
Reagent Solution

Mix Sample, Buffer, Formation of - Measure Absorbance at Amax Quantify Metal lon
Cadion 2B, and other reagents Metal-Cadion 2B Complex (e.g., 565 nm for Ag) Concentration

pH Buffer
(e.g., pH 9.2 for Ag)

Aqueous Sample
(e.g., Wastewater)

Click to download full resolution via product page
Caption: General workflow for heavy metal determination using CADION 2B.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for CADION 2B was not found, a safety
data sheet for the related compound "Cadion" indicates that it is harmful if swallowed and may
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cause an allergic skin reaction.[4] Standard laboratory safety precautions should be taken
when handling CADION 2B, including the use of personal protective equipment such as gloves
and safety glasses. Work should be conducted in a well-ventilated area.[4]

Conclusion

CADION 2B is a valuable chromogenic reagent for the spectrophotometric determination of
heavy metals like silver and mercury. Its high sensitivity and selectivity, particularly when used
with appropriate masking agents and surfactants, make it a useful tool in environmental
monitoring and analytical chemistry laboratories. Further research may explore its applications
for the detection of other metal ions and the development of novel analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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